2-(4-Chloro-2-methoxyphenyl)propan-2-ol

• Molecular Formula: C10H13ClO2
• Molecular Weight: 200.66 g/mol
• IUPAC Name: 2-(4-chloro-2-methoxyphenyl)propan-2-ol
• InChI: InChI=1S/C10H13ClO2/c1-10(2,12)8-5-4-7(11)6-9(8)13-3/h4-6,12H,1-3H3
• InChI Key: PTVCGOSFYOFWGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C(C=C(C=C1)Cl)OC)O

Description

2-(4-Chloro-2-methoxyphenyl)propan-2-ol is a tertiary alcohol featuring a chlorinated and methoxy-substituted aromatic ring. Its molecular formula is C₁₀H₁₃ClO₂, with a molecular weight of 200.66 g/mol. The compound’s structure includes a propan-2-ol backbone attached to a 4-chloro-2-methoxyphenyl group, which confers unique steric and electronic properties.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations in Aromatic Rings

2-(4-Methylphenyl)propan-2-ol (CAS 1197-01-9)

• Structure : Differs by replacing the 4-chloro and 2-methoxy groups with a 4-methyl substituent.
• Properties :
  • Molecular weight: 150.22 g/mol (vs. 200.66 g/mol for the target compound).
  • Physical state: Colorless to light yellow liquid (vs. likely solid for the chloro-methoxy analog due to higher polarity).
• Key Difference : The absence of electron-withdrawing chlorine and methoxy groups reduces polarity and may lower boiling/melting points .

1-Chloro-3-(4-(2-(cyclopropylmethoxy)ethyl)phenoxy)propan-2-ol (5a)

• Structure: Shares the propan-2-ol core but includes a cyclopropymethoxy-ethyl-phenoxy group.
• Synthesis : Synthesized via CALB-catalyzed enzymatic resolution, highlighting the role of Trp104 in the stereospecificity pocket for chiral synthesis .
• Relevance : Demonstrates how bulky substituents (e.g., cyclopropylmethoxy) influence enzymatic catalysis efficiency compared to smaller groups like chloro-methoxy in the target compound.

Pharmacologically Active Analogs

Indole Derivatives with Propan-2-ol Backbones

• Examples: (2R,S)-1-(4-Methoxy-6-(methoxymethyl)-1H-indol-5-yloxy)-3-(2-(2-methoxyphenoxy)ethylamino)propan-2-ol (Compound 10) . (2R,S)-1-(6-Methoxy-4-(methoxymethyl)-1H-indol-5-yloxy)-3-(2-(2-methoxyphenoxy)ethylamino)propan-2-ol (Compound 11) .
• Activity: These compounds exhibit α₁-, α₂-, and β₁-adrenoceptor binding affinity, antiarrhythmic, and hypotensive effects. The indole moiety and multiple methoxy groups enhance receptor interaction compared to the simpler aromatic system in 2-(4-Chloro-2-methoxyphenyl)propan-2-ol .

Triazole-Containing Analog

• Example: 2-[2-Chloro-4-(4-fluorophenoxy)phenyl]-1-methoxy-3-(1,2,4-triazol-1-yl)propan-2-ol (CAS 1159001-28-1).
• Key Difference: The triazole group may enhance antifungal or antimicrobial activity, diverging from the adrenoceptor focus of simpler propan-2-ol derivatives .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Pharmacological Activity
2-(4-Chloro-2-methoxyphenyl)propan-2-ol	C₁₀H₁₃ClO₂	200.66	4-Cl, 2-OMe	Potential adrenoceptor modulation
2-(4-Methylphenyl)propan-2-ol	C₁₀H₁₄O	150.22	4-Me	Industrial solvent/intermediate
Compound 10	C₂₃H₂₉N₃O₆	443.50	Indole, multiple OMe groups	α/β-Adrenoceptor binding
CAS 1159001-28-1	C₁₈H₁₇ClFN₃O₃	377.80	Triazole, 4-F-phenoxy	Antifungal (hypothesized)

Key Research Findings

• Substituent Effects : Chlorine and methoxy groups increase polarity and binding affinity to hydrophobic receptor pockets compared to methyl or hydrogen substituents .
• Stereochemical Complexity : Enzymatic methods (e.g., CALB) are critical for resolving chiral centers in propan-2-ol derivatives, though steric hindrance from larger substituents (e.g., indole) may reduce efficiency .

Q & A

Q. What are the common synthetic routes for 2-(4-Chloro-2-methoxyphenyl)propan-2-ol, and how do reaction conditions influence yield and purity?

Synthesis typically involves Friedel-Crafts acylation or nucleophilic substitution (e.g., using chloro precursors with methoxy-substituted benzene derivatives). For example, Friedel-Crafts reactions require Lewis acid catalysts (e.g., AlCl₃) and controlled temperatures (0–25°C) to minimize side reactions . Nucleophilic substitution reactions (e.g., replacing halogens with hydroxyl groups) demand anhydrous conditions and polar aprotic solvents (e.g., THF) to enhance reactivity . Key parameters:

• Catalyst selection : Impacts regioselectivity and byproduct formation.
• Temperature : Higher temperatures may degrade sensitive functional groups (e.g., methoxy).
• Solvent polarity : Influences reaction kinetics and solubility of intermediates.

Q. What spectroscopic techniques are most effective for characterizing the structural integrity of 2-(4-Chloro-2-methoxyphenyl)propan-2-ol?

• NMR Spectroscopy : ¹H and ¹³C NMR confirm the aromatic substitution pattern (e.g., chloro and methoxy groups at C4 and C2, respectively) and propan-2-ol backbone .
• Mass Spectrometry (MS) : High-resolution MS validates molecular weight (C₁₀H₁₃ClO₂) and isotopic patterns.
• X-ray Crystallography : Resolves stereochemistry and crystal packing, critical for understanding solid-state interactions .

Q. How do the physical properties (e.g., solubility, boiling point) of this compound compare to its halogenated analogs?

The chloro and methoxy substituents significantly influence properties:

Property	2-(4-Cl-2-MeO-phenyl)propan-2-ol	2-(4-Br-phenyl)propan-2-ol	2-(2-F-phenyl)propan-2-ol
Boiling Point	~220–230°C	~240–250°C	~200–210°C
Solubility (H₂O)	Low (hydrophobic aryl groups)	Very low	Moderate (polar F atom)
The larger bromine atom increases boiling point due to higher polarizability, while fluorine enhances water solubility via dipole interactions .

Advanced Research Questions

Q. How does the electronic environment of the chloro and methoxy substituents affect the compound’s reactivity in nucleophilic substitution reactions?

• Chloro (electron-withdrawing) : Activates the aromatic ring toward electrophilic substitution but deactivates adjacent positions.
• Methoxy (electron-donating) : Stabilizes intermediates via resonance, directing nucleophiles to para positions relative to the hydroxyl group.
  For example, in SN2 reactions, the steric hindrance from the tert-alcohol group limits backside attack, favoring alternative pathways like elimination .

Q. What strategies can resolve contradictions in biological activity data across different studies involving this compound?

• Dose-Response Analysis : Establish EC₅₀/IC₅₀ values under standardized conditions (e.g., pH 7.4, 37°C) to compare potency .
• Meta-Analysis of Assay Conditions : Variations in cell lines (e.g., HEK293 vs. HeLa) or solvent carriers (DMSO vs. ethanol) may explain discrepancies.
• Structural Analog Comparison : Evaluate activity trends in halogenated analogs (e.g., fluoro vs. chloro derivatives) to identify substituent-specific effects .

Q. What computational methods are suitable for predicting the binding affinity of this compound with target enzymes?

• Molecular Docking (AutoDock/Vina) : Models interactions with active sites (e.g., hydrogen bonding with methoxy oxygen).
• Molecular Dynamics (MD) Simulations : Assess stability of ligand-enzyme complexes over time (e.g., RMSD < 2 Å indicates robust binding).
• QM/MM Calculations : Quantify electronic effects of substituents on binding energy (e.g., chloro’s inductive effect vs. methoxy’s resonance) .

Q. How can enantiomeric purity be ensured during synthesis, and what analytical methods validate stereochemical outcomes?

• Chiral Catalysts : Use enantioselective catalysts (e.g., BINAP-Ru complexes) for asymmetric synthesis.
• Chiral HPLC : Separates enantiomers via chiral stationary phases (e.g., cellulose derivatives).
• Optical Rotation : Compare experimental [α]D values with literature data for pure enantiomers .

Q. Data Contradiction Example :

Study	Reported IC₅₀ (μM)	Assay Conditions
A	12.3 ± 1.5	HeLa cells, 5% DMSO
B	28.7 ± 3.2	HEK293, 1% ethanol
Resolution : DMSO enhances membrane permeability, lowering IC₅₀ in Study A. Standardize solvents and cell lines for cross-study validity .